Cas no 2287262-72-8 (2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(phenylmethoxycarbonylamino)acetic acid)

• Product Name: 2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(phenylmethoxycarbonylamino)acetic acid
• CAS No: 2287262-72-8
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 5759184
• PubChem ID: 137945982
• Update Time: 2025-07-08

2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(phenylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287262-72-8
• EN300-6761520
• 2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(phenylmethoxycarbonylamino)acetic acid
• 2-{[(benzyloxy)carbonyl]amino}-2-{3-cyclobutylbicyclo[1.1.1]pentan-1-yl}acetic acid

• Inchi： 1S/C19H23NO4/c21-16(22)15(19-10-18(11-19,12-19)14-7-4-8-14)20-17(23)24-9-13-5-2-1-3-6-13/h1-3,5-6,14-15H,4,7-12H2,(H,20,23)(H,21,22)
• InChI Key： DDEWBYAPQUMGGM-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3CCC3)(C1)C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(phenylmethoxycarbonylamino)acetic acid

2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(phenylmethoxycarbonylamino)acetic acid: A Comprehensive Overview

2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(phenylmethoxycarbonylamino)acetic acid (CAS No. 2287262-72-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of bicyclo[1.1.1]pentane, a scaffold that has been extensively studied for its ability to mimic the conformational properties of larger, more complex molecules while maintaining high stability and synthetic accessibility.

The core structure of 2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(phenylmethoxycarbonylamino)acetic acid consists of a bicyclo[1.1.1]pentane ring system fused with a cyclobutyl group, which imparts rigidity and conformational constraint to the molecule. This structural rigidity is crucial for modulating the compound's interactions with biological targets, making it an attractive candidate for drug design and development.

The presence of the phenylmethoxycarbonylamino group in the molecule adds further complexity and functionality. This moiety is known for its ability to form hydrogen bonds and engage in hydrophobic interactions, which are essential for binding to protein targets and enhancing the compound's pharmacological properties. The combination of these structural elements results in a molecule with a well-defined three-dimensional shape that can be fine-tuned for specific biological activities.

Recent research has focused on the potential applications of 2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(phenylmethoxycarbonylamino)acetic acid in various therapeutic areas. One notable area of interest is its use as a lead compound for the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(phenylmethoxycarbonylamino)acetic acid has also been investigated for its potential as an antagonist of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in many physiological processes and are important targets for drug discovery. The unique conformational properties of this compound make it well-suited for interacting with GPCRs and modulating their activity, which could lead to new therapeutic strategies for conditions such as cardiovascular diseases and neurological disorders.

The synthetic accessibility of 2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(phenylmethoxycarbonylamino)acetic acid is another factor that contributes to its appeal in medicinal chemistry research. The use of modern synthetic methods, such as transition-metal-catalyzed reactions and click chemistry, has enabled efficient and scalable synthesis of this compound, facilitating its evaluation in various biological assays and preclinical studies.

Clinical trials involving derivatives of bicyclo[1.1.1]pentane-based compounds have shown promising results, with several candidates advancing to different stages of development. These trials have highlighted the safety profile and pharmacokinetic properties of these molecules, providing valuable insights into their potential as therapeutic agents.

In conclusion, 2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(phenylmethoxycarbonylamino)acetic acid (CAS No. 2287262-72-8) represents a promising lead compound in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to explore its potential applications in drug discovery and development, with the aim of addressing unmet medical needs and improving patient outcomes.